7-[3-(4,6-Dimethylpyrimidin-2-yl)sulfanylpropyl]-3-methyl-8-(4-methylpiperidin-1-yl)purine-2,6-dione

• IUPAC Name: 7-[3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl]-3-methyl-8-(4-methylpiperidin-1-yl)purine-2,6-dione
• InChI: InChI=1S/C21H29N7O2S/c1-13-6-9-27(10-7-13)20-24-17-16(18(29)25-21(30)26(17)4)28(20)8-5-11-31-19-22-14(2)12-15(3)23-19/h12-13H,5-11H2,1-4H3,(H,25,29,30)
• InChI Key: IHHJXZXFDCJVLC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC3=C(N2CCCSC4=NC(=CC(=N4)C)C)C(=O)NC(=O)N3C
• Molecular Formula: C21H29N7O2S
• Molecular Weight: 443.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperidine ring, and a purine dione structure. Pyrimidine is a basic structure in DNA and RNA, and piperidine is a common structure in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrimidine and piperidine rings would provide a rigid, planar structure, while the sulfanylpropyl and methyl groups would add complexity and potentially influence the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrimidine and piperidine rings might undergo substitution reactions, while the sulfanylpropyl and methyl groups could potentially be involved in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would depend on its specific molecular structure. For example, the presence of the sulfanylpropyl group might increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its potential applications. If it shows promise as a pharmaceutical, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its efficacy and safety in preclinical and clinical trials.